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Compound of Interest

Compound Name: 2-Methylpentadecane

Cat. No.: B072749

For researchers, scientists, and drug development professionals, understanding the
environmental impact of chemical compounds is a critical aspect of product stewardship and
regulatory compliance. This guide provides a comparative analysis of the ecotoxicology and
environmental fate of 2-methylpentadecane against other relevant alkanes, including the
linear n-hexadecane and the branched-chain isoprenoids, pristane and phytane. This
comparison is supported by available experimental and estimated data to facilitate informed
decision-making.

Executive Summary

Alkanes, a class of saturated hydrocarbons, exhibit a range of environmental behaviors
influenced by their structure, branching, and molecular weight. Generally, their low water
solubility and high octanol-water partition coefficients (log Kow) suggest a tendency to partition
into soil, sediment, and biota. While readily biodegradable under optimal conditions, their
persistence can increase in environments where microbial activity is limited. Toxicity to aquatic
organisms is often attributed to narcosis, a non-specific disruption of cell membranes. This
guide summarizes key environmental parameters for 2-methylpentadecane and its
counterparts, highlighting the impact of molecular structure on their environmental profile.

Physico-Chemical Properties
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The environmental fate of a chemical is largely dictated by its physical and chemical properties.
The following table summarizes key parameters for 2-methylpentadecane and the selected
comparative alkanes.

2-
Property Methylpentade n-Hexadecane Pristane Phytane
cane
CAS Number 1560-93-6 544-76-3 1921-70-6 638-36-8
Molecular
CieH34 Ci6H34 Ci19Hao0 Cz2o0Haz
Formula
Molecular Weight
226.44 226.44 268.52 282.55
(g/moal)
LOg Kow
(Octanol-Water ) ~9.38 ~9.87
- ~8.6 (estimated) 8.25 ) _
Partition (estimated)[1] (estimated)[2]
Coefficient)

Water Solubility 0.001062
(mg/L) (estimated)

0.0007 Insoluble Insoluble

Note: Data for 2-Methylpentadecane is primarily based on estimations due to a lack of
extensive experimental studies.

Environmental Fate

The environmental fate of alkanes is governed by processes such as biodegradation,
bioaccumulation, and mobility in various environmental compartments.

Biodegradation

The structure of alkanes significantly influences their susceptibility to microbial degradation.
Linear alkanes are generally more readily biodegradable than their branched counterparts.
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Alkane

Biodegradation Potential

Key Degradation Pathways

2-Methylpentadecane

Expected to be biodegradable,
but potentially at a slower rate

than linear alkanes.

The primary degradation
pathway is thought to involve
biterminal oxidation, where
both ends of the molecule are
oxidized to form a dicarboxylic
acid, which then enters a
modified beta-oxidation
pathway. Specialized
cytochrome P450 enzymes are
involved in metabolizing

branched alkanes.

n-Hexadecane

Readily biodegradable under

aerobic conditions.[3][4]

Terminal oxidation to a primary
alcohol, followed by oxidation
to an aldehyde and a fatty
acid, which is then degraded

via [-oxidation.

Biodegradable, but more

Primarily undergoes terminal
oxidation at one or both ends

(w-oxidation) to form pristanic

Pristane resistant than linear alkanes. ) S
5] acid, followed by B-oxidation.
Subterminal oxidation can also
occur.
) Similar to pristane, it
Biodegradable, but more ] o
] ) undergoes terminal oxidation
Phytane resistant than linear alkanes.

[5]16]

to form phytanic acid, followed

by a- and [3-oxidation.

The "Ready Biodegradability” of a substance is assessed using standardized OECD test
guidelines. A common method is the COz Evolution Test (OECD 301B).
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Test Setup

Test Substance.
(e.9., 2-Methylpentadecane)

Incubation (28 days) Measurement & Analysis

% Biodegradation =
(CO2 produced by test substance) / (Theoretical COz) x 100

Click to download full resolution via product page

Figure 1: Workflow for OECD 301B Ready Biodegradability Test.

Bioaccumulation

The high log Kow values of these alkanes indicate a potential for bioaccumulation in aquatic
organisms. The Bioconcentration Factor (BCF) is a key metric for assessing this potential.

Bioconcentration Factor Potential for
Alkane . .
(BCF) Bioaccumulation
No experimental data
2-Methylpentadecane available. Estimated to be high  High
based on its high log Kow.
No definitive experimental BCF
n-Hexadecane value found. Expected to be High
high based on its log Kow.
Pristane 230 (estimated for fish)[1] High[1]
Phytane 130 (estimated for fish)[2] High[2]
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The bioaccumulation potential is experimentally determined using OECD Guideline 305, which
involves an uptake and a depuration phase.

Depuration Phase (e.g., 56 days)

Fish transferred to Regular sampling of
clean water fish and water
Uptake Phase (e.g., 28 days) T % Chemical analysis of Calculate BCF:

Test Substance concentration [~ BCF = C_fish / C_water
Fish exposed to : in fish tissue and water (at steady state)
Regular sampling of

Analysis

End of Uptake Phase

Test Substance in water fish and water
at constant cor i

Preparation

Prepare a series of test concentrations Acclimate test fish
and a control (clean water) (e.g., Rainbow Trout, Zebrafish)

Exposure (96 hours)

Expose groups of fish
to each test concentration |[@—-
and the control

Record mortality and sub-lethal effects
at 24, 48, 72, and 96 hours

Calculate the LCso
(concentration causing 50% mortality)
using statistical methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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